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Compound of Interest

Compound Name: 2-Methoxyanofinic acid

Cat. No.: B15593408 Get Quote

Disclaimer: Scientific literature providing in-depth biological activity, specific experimental

protocols, and defined mechanisms of action for 2-Methoxyanofinic acid is limited. This guide

consolidates available chemical data and contextual biological information from its natural

sources.

Introduction
2-Methoxyanofinic acid, registered under CAS number 179457-70-6, is a natural product

identified as 7-methoxy-2,2-dimethylchromene-6-carboxylic acid. This compound is classified

as an iridoid and has been isolated from plants of the Gentiana genus, specifically Gentiana

macrophylla and Gentiana lutea. These plants have a history of use in traditional medicine, and

their extracts are known to contain a variety of bioactive compounds.[1][2][3][4][5] However,

specific research detailing the pharmacological properties of 2-Methoxyanofinic acid is not

extensively available in public-domain literature. This document aims to provide a

comprehensive overview of the existing information.

Chemical and Physical Properties
A summary of the key chemical and physical properties for 2-Methoxyanofinic acid is

presented below. This data is compiled from publicly accessible chemical databases.
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Property Value Source

CAS Number 179457-70-6

IUPAC Name

7-methoxy-2,2-

dimethylchromene-6-carboxylic

acid

Synonyms 2-Methoxyanofinic acid

Molecular Formula C₁₃H₁₄O₄

Molecular Weight 234.25 g/mol

Appearance
Not specified in available

literature

Solubility
Not specified in available

literature

Natural Occurrence
2-Methoxyanofinic acid is a phytochemical found in the following plant species:

Gentiana macrophylla(Large Leaf Gentian): The roots of this plant are used in traditional

Chinese medicine for their anti-inflammatory and analgesic properties.[1] Phytochemical

analyses have identified numerous compounds, including iridoids, secoiridoids, flavonoids,

and triterpenoids.[1][2][3][4][5]

Gentiana lutea(Great Yellow Gentian): This species is also known for its medicinal

properties, primarily related to its bitter compounds which are used as digestive tonics.

While 2-Methoxyanofinic acid is a known constituent of these plants, its concentration and

contribution to their overall bioactivity have not been specifically detailed in the reviewed

literature. The primary focus of much of the research on these species has been on more

abundant components like gentiopicroside and other secoiridoids.[1][4]

Biological Activity and Potential Therapeutic
Relevance (Inferred)
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There is a significant lack of direct research on the biological activities of 2-Methoxyanofinic
acid. However, the extracts of Gentiana macrophylla, from which this compound is isolated,

have been reported to possess a range of pharmacological effects, including:

Anti-inflammatory effects[1]

Analgesic properties[1]

Hepatoprotective activities[1]

Antioxidant properties[1]

It is plausible that 2-Methoxyanofinic acid, as a constituent of these extracts, may contribute

to these activities. However, without specific studies on the isolated compound, its individual

bioactivity and mechanism of action remain speculative.

Synthesis and Experimental Protocols
Detailed experimental protocols for the isolation or synthesis of 2-Methoxyanofinic acid are

not readily available in the scientific literature. However, a plausible synthetic route can be

conceptualized based on general organic chemistry principles for the synthesis of similar

chromene structures.

Below is a hypothetical workflow for the synthesis of 2-Methoxyanofinic acid.
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Hypothetical Synthesis Workflow

Starting Materials:
Resorcinol Derivative &

α,β-Unsaturated Aldehyde

Pechmann Condensation

Acid Catalyst

Methylation of Phenolic Hydroxyl

Methylating Agent (e.g., DMS, MeI)

Introduction of Carboxylic Acid Group

Carboxylation Reaction

Final Product:
7-methoxy-2,2-dimethylchromene-6-carboxylic acid

Purification

Click to download full resolution via product page

A potential, unverified synthetic pathway for 2-Methoxyanofinic acid.

Note: This proposed synthesis is illustrative and has not been experimentally validated based

on available literature for this specific compound.

Signaling Pathways and Mechanism of Action
Currently, there is no published research that elucidates the specific signaling pathways

modulated by 2-Methoxyanofinic acid or its precise mechanism of action. Further
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investigation is required to determine its molecular targets and how it may exert any biological

effects.

Conclusion and Future Directions
2-Methoxyanofinic acid (CAS 179457-70-6) is a known natural product with a defined

chemical structure. However, a thorough review of the scientific literature reveals a significant

gap in our understanding of its biological properties. While the plants it is derived from have

established medicinal uses, the specific contribution of this compound is unknown.

For researchers, scientists, and drug development professionals, 2-Methoxyanofinic acid
represents an under-investigated molecule that may warrant further study. Its availability from

chemical suppliers for research use provides the opportunity for future investigations into its

potential pharmacological activities. Future research should focus on:

Isolation and purification of sufficient quantities for biological screening.

In vitro and in vivo studies to determine its bioactivity profile (e.g., anti-inflammatory,

antioxidant, anticancer).

Mechanism of action studies to identify its molecular targets and affected signaling

pathways.

Such studies are essential to unlock the potential therapeutic value of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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